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Introduction

Tuberonic acid (TA), a derivative of jasmonic acid, is a plant hormone known to play a crucial
role in inducing tuber formation in potatoes and other plants.[1][2] Its structural similarity to
other jasmonates necessitates the development of highly specific antibodies for accurate
detection and quantification in complex biological samples.[1] Such antibodies are invaluable
tools for studying its signaling pathways, physiological roles, and for potential applications in
agriculture and crop science. This document provides a comprehensive guide to the principles
and protocols for generating specific polyclonal or monoclonal antibodies against tuberonic
acid.

Small molecules like tuberonic acid are haptens, meaning they are not immunogenic on their
own.[3][4][5] To elicit an immune response, they must be covalently coupled to a larger carrier
protein, such as Keyhole Limpet Hemocyanin (KLH) or Bovine Serum Albumin (BSA).[3][4][5]
[6] The resulting conjugate is then used to immunize an animal, leading to the production of
antibodies that can recognize the hapten.[7][8]

Tuberonic Acid Signaling Pathway

Tuberonic acid is part of the broader jasmonate signaling pathway, which is central to plant
development and defense responses.[9][10][11] The core of this pathway involves the
perception of the active form of jasmonate, JA-Isoleucine (JA-lle), by the COI1 receptor. This
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leads to the degradation of JAZ repressor proteins and the subsequent activation of
transcription factors (like MYC2) that regulate the expression of jasmonate-responsive genes.
[10][12]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b149402#developing-tuberonic-acid-specific-
antibodies]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.mdpi.com/1422-0067/23/7/3945
https://pmc.ncbi.nlm.nih.gov/articles/PMC151253/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6566436/
https://www.benchchem.com/product/b149402#developing-tuberonic-acid-specific-antibodies
https://www.benchchem.com/product/b149402#developing-tuberonic-acid-specific-antibodies
https://www.benchchem.com/product/b149402#developing-tuberonic-acid-specific-antibodies
https://www.benchchem.com/product/b149402#developing-tuberonic-acid-specific-antibodies
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b149402?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b149402?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

